Cas no 329204-20-8 (Benzaldehyde, 3-methyl-4-[(trifluoromethyl)sulfonyl]-)

• Product Name: Benzaldehyde, 3-methyl-4-[(trifluoromethyl)sulfonyl]-
• CAS No: 329204-20-8
• MF: C₉H₇F₃O₃S
• MW: 252.210292100906
• CID: 1453827
• Update Time: 2024-08-25

Benzaldehyde, 3-methyl-4-[(trifluoromethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-methyl-4-[(trifluoromethyl)sulfonyl]-

• Inchi： 1S/C9H7F3O3S/c1-6-4-7(5-13)2-3-8(6)16(14,15)9(10,11)12/h2-5H,1H3
• InChI Key： VVCJZATZTAJMGA-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(S(C(F)(F)F)(=O)=O)C(C)=C1

Computed Properties

• Exact Mass: 252.00681

Experimental Properties

• Density: 1.436±0.06 g/cm3(Predicted)
• Boiling Point: 332.4±42.0 °C(Predicted)
• PSA: 51.21